Cas no 215654-61-8 (2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester)

• Product Name: 2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester
• CAS No: 215654-61-8
• MF: C₁₂H₂₃N₃O₄
• MW: 273.328723192215
• CID: 1062695
• PubChem ID: 108864373
• Update Time: 2025-11-01

2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• [2-[(4-Morpholinylcarbonyl)amino]ethyl]-carbamic acid, 1,1-dimethylethyl ester
• 2-[(4-MORPHOLINYLCARBONYL)AMINO]ETHYL]-CARBAMIC ACID, 1,1-DIMETHYLETHYL ESTER
• tert-butyl N-[2-(morpholine-4-carbonylamino)ethyl]carbamate
• tert-Butyl 2-(morpholine-4-carboxamido)ethylcarbamate
• J-014150
• RBYFBVIKKGFPPF-UHFFFAOYSA-N
• SY358768
• N-[2-(Boc-amino)ethyl]morpholine-4-carboxamide
• SCHEMBL17028383
• tert-Butyl (2-(morpholine-4-carboxamido)ethyl)carbamate
• 215654-61-8
• MFCD00729005
• 2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester

• Inchi： 1S/C12H23N3O4/c1-12(2,3)19-11(17)14-5-4-13-10(16)15-6-8-18-9-7-15/h4-9H2,1-3H3,(H,13,16)(H,14,17)
• InChI Key： RBYFBVIKKGFPPF-UHFFFAOYSA-N
• SMILES： O1CCN(C(NCCNC(=O)OC(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 273.16885622g/mol
• Monoisotopic Mass: 273.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on 2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester

Introduction to 2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 215654-61-8, identified as 2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester, represents a fascinating molecule in the realm of chemical biology. This compound, characterized by its intricate structure, has garnered attention due to its potential applications in pharmaceutical research and drug development. The presence of a 4-Morpholinylcarbonyl moiety and a dimethylethyl ester group contributes to its unique chemical properties, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of morpholine derivatives due to their broad spectrum of biological activities. Morpholine-based compounds are known for their ability to modulate various biological pathways, making them attractive candidates for therapeutic intervention. The 2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester structure combines the favorable pharmacokinetic properties of morpholine with the stability provided by the carbamate and ester functionalities. This combination enhances its suitability for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The 4-Morpholinylcarbonyl group is particularly noteworthy as it can serve as a hinge-binding motif, interacting with specific protein targets. This feature is crucial for designing molecules that can selectively inhibit or activate particular biological processes. Moreover, the dimethylethyl ester functionality provides a site for chemical modification, allowing researchers to fine-tune the pharmacological profile of the compound.

Recent studies have highlighted the importance of morpholine derivatives in addressing various therapeutic challenges. For instance, research has demonstrated that morpholine-based compounds can exhibit potent anti-inflammatory and anti-protozoal activities. These findings have spurred further investigation into the structural optimization of such molecules to enhance their efficacy and reduce potential side effects. The 2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester is no exception and has been explored in several preclinical studies as a lead compound for drug discovery.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the 4-Morpholinylcarbonyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the installation of the dimethylethyl ester group demands careful consideration to avoid unwanted side reactions. These synthetic challenges highlight the expertise required to produce such complex molecules and underscore their value in medicinal chemistry.

In addition to its synthetic significance, this compound has been investigated for its potential role in modulating enzyme activity. Enzymes are critical targets in drug development due to their involvement in numerous biological processes. By designing molecules that can interact with specific enzymes, researchers can develop treatments for a wide range of diseases. The 2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester has shown promise in this regard, with preliminary studies indicating its ability to inhibit certain enzymatic pathways.

The future prospects for this compound are vast and exciting. As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them in meaningful ways. The CAS number 215654-61-8 will serve as a key identifier for researchers exploring this compound's potential applications. Whether it emerges as a lead compound for a new therapeutic or serves as a valuable building block for future derivatives, its impact on chemical biology is undeniable.

In conclusion, 2-(4-Morpholinylcarbonyl)aminoethyl-carbamic acid, 1,1-dimethylethyl ester represents a significant advancement in pharmaceutical research. Its unique structure and versatile biological activities make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it will undoubtedly play a crucial role in shaping the future of drug development and therapeutic intervention.